Cas no 30056-89-4 (Carbanilic acid,p-(ethylsulfonyl)-, cyclooctyl ester (8CI))

• Product Name: Carbanilic acid,p-(ethylsulfonyl)-, cyclooctyl ester (8CI)
• CAS No: 30056-89-4
• MF: C₁₇H₂₅NO₄S
• MW: 339.449703931808
• CID: 318185
• PubChem ID: 270098
• Update Time: 2025-04-19

Carbanilic acid,p-(ethylsulfonyl)-, cyclooctyl ester (8CI) Chemical and Physical Properties

Names and Identifiers

• Carbanilic acid,p-(ethylsulfonyl)-, cyclooctyl ester (8CI)
• 30056-89-4
• Cyclooctyl [4-(ethanesulfonyl)phenyl]carbamate
• NSC-112291
• NSC112291
• DTXSID20952451

• Inchi： 1S/C17H25NO4S/c1-2-23(20,21)16-12-10-14(11-13-16)18-17(19)22-15-8-6-4-3-5-7-9-15/h10-13,15H,2-9H2,1H3,(H,18,19)
• InChI Key： QOESITLLNWTIDR-UHFFFAOYSA-N
• SMILES： S(CC)(C1C=CC(=CC=1)NC(=O)OC1CCCCCCC1)(=O)=O

Computed Properties

• Exact Mass: 339.15055
• Monoisotopic Mass: 339.150429
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.8
• XLogP3: 4

Experimental Properties

• Density: 1.2
• Boiling Point: 473.4°C at 760 mmHg
• Flash Point: 240.1°C
• Refractive Index: 1.55
• PSA: 72.47
• LogP: 5.29540